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Compound of Interest

Compound Name: CYCLOOCTENE

Cat. No.: B8811470

For researchers, scientists, and drug development professionals, a deep understanding of
chemical handling protocols is paramount to ensuring a safe and efficient laboratory
environment. This guide provides essential, immediate safety and logistical information for the
handling of cyclooctene, including personal protective equipment (PPE) recommendations, a
detailed operational plan, and proper disposal procedures.

Essential Safety Information

Cyclooctene is a flammable liquid and vapor that may cause skin and eye irritation.[1] It is
crucial to handle this chemical with appropriate safety measures to minimize exposure and
prevent accidents.

Quantitative Data Summary

Property Value Source
Molecular Formula C8H14 [1]
Molecular Weight 110.20 g/mol [1]
Boiling Point 145 - 146 °C [2]
Flash Point 25 °C (77 °F) [2]
Specific Gravity 0.8460 g/cm?3 [1]
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Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is the first line of defense against
chemical exposure. The following PPE is mandatory when handling cyclooctene:

Equipment Specifications Purpose

] Chemical safety goggles or a To protect against splashes
Eye Protection _
face shield. and vapors.

] Chemically resistant gloves )
Hand Protection o To prevent skin contact.
(e.g., nitrile, neoprene).

) . To protect skin and personal
Protective Clothing A laboratory coat. _ o
clothing from contamination.

A NIOSH/MSHA-approved
_ _ respirator should be used if To prevent inhalation of
Respiratory Protection o .
ventilation is inadequate or if vapors.

exposure limits are exceeded.

Operational Plan: From Receipt to Disposal

A systematic approach to handling cyclooctene is essential for maintaining a safe laboratory
environment.

1. Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify that the container is properly labeled with the chemical name and hazard information.
2. Storage:

Store in a cool, dry, and well-ventilated area away from sources of ignition, heat, sparks, and

open flames.[1][2]

Keep the container tightly closed to prevent the release of flammable vapors.[1]
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Store away from incompatible materials, such as strong oxidizing agents.[1]
The storage area should be a designated flammables area.[1]
. Handling and Use:

All handling of cyclooctene should be conducted in a well-ventilated area, preferably within
a chemical fume hood.[1]

Use explosion-proof equipment and non-sparking tools.[1][2]
Ground and bond containers when transferring material to prevent static discharge.[1]
Avoid contact with skin, eyes, and clothing.[1]
Wash hands thoroughly with soap and water after handling.
. Spill and Emergency Procedures:
Minor Spills:
o In the event of a small spill, immediately remove all sources of ignition.[1]
o Ventilate the area.[1]

o Absorb the spill with an inert material (e.g., sand, earth, vermiculite) and place it in a
designated, labeled container for disposal.[1][3]

o Use spark-proof tools for cleanup.[1]

Major Spills:

o For larger spills, evacuate the area immediately.

o Contact your institution's environmental health and safety department for assistance.

. Disposal:
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» Dispose of cyclooctene and any contaminated materials in accordance with all applicable
federal, state, and local environmental regulations.[4][5]

e Do not dispose of the chemical down the drain or in the regular trash.[5]

e Consult your institution's chemical waste management guidelines for specific disposal
procedures. Waste is classified as hazardous.[5]

Safe Handling Workflow

The following diagram outlines the key steps for the safe handling of cyclooctene, from
preparation to waste disposal.
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Safe Cyclooctene Handling Workflow
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Caption: Workflow for the safe handling of cyclooctene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-cyclooctene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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